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Compound of Interest

Compound Name:
Methyl 5-bromo-5-

phenylpentanoate

Cat. No.: B6335418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Methyl 5-bromo-5-phenylpentanoate (CAS No: 263750-46-5). The content is intended for

professionals in research and drug development who may be working with this compound. It is

crucial to supplement this information with a thorough review of the specific Safety Data Sheet

(SDS) provided by the supplier and to conduct a risk assessment before commencing any

experimental work.

Chemical and Physical Properties
Methyl 5-bromo-5-phenylpentanoate is an organic compound with the molecular formula

C12H15BrO2 and a molecular weight of 271.15 g/mol .[1] While specific experimental data for

this compound is limited, the following table summarizes its known and predicted properties.

Data for the closely related compound 1-bromo-5-phenylpentane is included for reference

where specific data for the title compound is unavailable.
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Property Value Source

Molecular Formula C12H15BrO2 [1]

Molecular Weight 271.15 g/mol [1]

CAS Number 263750-46-5 [1]

Appearance
Clear colorless to yellow; light

orange liquid

[2] (for 1-bromo-5-

phenylpentane)

Boiling Point 148 °C @ 18 mmHg
[2] (for 1-bromo-5-

phenylpentane)

Melting Point No data available

Flash Point No data available [3]

Specific Gravity 1.230
[2] (for 1-bromo-5-

phenylpentane)

Solubility

Soluble in organic solvents

such as ethanol and

dichloromethane.

[4] (for a related compound)

XLogP3 3.1 [1]

Toxicological Information
There is a notable lack of specific toxicological data for Methyl 5-bromo-5-phenylpentanoate
in publicly available literature.[3] In the absence of such data, this compound should be

handled as a potentially hazardous substance. The toxicological properties of structurally

similar compounds, such as other aryl alkyl halides, suggest potential for skin and eye irritation,

as well as possible toxicity if ingested or inhaled. A comprehensive risk assessment should be

performed before use.

Safety and Handling Precautions
Given the limited toxicological data, stringent safety measures should be implemented when

handling Methyl 5-bromo-5-phenylpentanoate.
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Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[2][6]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[6]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling.

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2][6]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.[2][6]
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Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[2][6]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Get medical attention immediately.[6]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2][6]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including carbon monoxide, carbon dioxide, and hydrogen halides.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal

protective equipment (see Section 3.2). Ensure adequate ventilation.[2][6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.[6]

Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.[2]

Experimental Protocols
General Synthesis of Methyl 5-bromo-5-
phenylpentanoate
Methyl 5-bromo-5-phenylpentanoate can be synthesized via the bromination of methyl 5-

phenylpentanoate. The following is a representative, non-optimized protocol based on general

procedures for similar reactions.

Materials:
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Methyl 5-phenylpentanoate

N-Bromosuccinimide (NBS)

Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN) (as a radical initiator)

Carbon tetrachloride (CCl4) or other suitable anhydrous, non-polar solvent

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium thiosulfate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

Magnetic stirrer and stir bar

Procedure:

In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

dissolve methyl 5-phenylpentanoate in anhydrous carbon tetrachloride.

Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of benzoyl peroxide or

AIBN to the solution.

Heat the reaction mixture to reflux with vigorous stirring. The reaction can be monitored by

TLC or GC-MS.

After the reaction is complete (typically indicated by the consumption of the starting

material), cool the mixture to room temperature.

Filter the mixture to remove the succinimide byproduct.
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Wash the filtrate sequentially with saturated aqueous sodium bicarbonate solution, saturated

aqueous sodium thiosulfate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to yield the crude product.

The crude Methyl 5-bromo-5-phenylpentanoate can be purified by column

chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate

in hexanes).

General Workflow for Handling a Novel Chemical
Compound
The following diagram illustrates a logical workflow for the safe handling and initial assessment

of a novel or poorly characterized chemical compound like Methyl 5-bromo-5-
phenylpentanoate in a research environment.
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Start:
Receipt of New Chemical

Literature Review:
Gather all available data (SDS, publications)

Risk Assessment:
Identify potential hazards and risks

Select Appropriate PPE:
Gloves, eyewear, lab coat, respirator

Implement Engineering Controls:
Fume hood, ventilation, safety shower access

Develop Handling Protocol:
SOP for weighing, transfer, and use

Perform Experiment:
Follow SOP, record observations

Waste Disposal:
Segregate and dispose of according to regulations

Decontamination:
Clean workspace and equipment

Documentation:
Update lab notebook and chemical inventory

End

Click to download full resolution via product page

Caption: General workflow for the safe handling of a new chemical compound.
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Storage and Disposal
Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away

from incompatible materials such as strong oxidizing agents.[2][7]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow to enter drains or waterways.

This guide is intended to provide a starting point for the safe handling of Methyl 5-bromo-5-
phenylpentanoate. It is not a substitute for a formal risk assessment and adherence to all

institutional and regulatory safety protocols. Always consult the most recent Safety Data Sheet

from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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